![molecular formula C24H27N3O2S2 B306087 3-(4-ethylphenyl)-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B306087.png)
3-(4-ethylphenyl)-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-ethylphenyl)-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one, also known as BPTP, is a compound that has shown potential in scientific research. The synthesis method, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments of BPTP are discussed in Additionally, future directions for research on BPTP are explored.
Mechanism of Action
3-(4-ethylphenyl)-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one binds to the dopamine receptor and acts as an allosteric modulator. This means that it does not bind to the same site as dopamine, but rather binds to a different site on the receptor and changes its conformation. This results in an increase in the release of dopamine in the brain.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It increases the release of dopamine in the brain, which may have implications for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. It also increases the release of norepinephrine and serotonin, which are neurotransmitters that play a role in mood regulation.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(4-ethylphenyl)-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is that it has shown potential as a modulator of dopamine receptors, which may have implications for the treatment of neurological disorders. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 3-(4-ethylphenyl)-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one. One direction is to further investigate its mechanism of action and how it interacts with dopamine receptors. Another direction is to explore its potential as a treatment for neurological disorders such as Parkinson's disease and schizophrenia. Additionally, research could be conducted to investigate the potential side effects of this compound and how it interacts with other medications.
Synthesis Methods
3-(4-ethylphenyl)-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one can be synthesized through a multi-step process. The first step involves the reaction of 2-chloro-4-ethylphenol with potassium carbonate to form 4-ethylphenol. The second step involves the reaction of 4-ethylphenol with 2-bromoethyl pyrrolidine to form 4-ethylphenyl-2-(1-pyrrolidinyl)ethyl ether. The third step involves the reaction of 4-ethylphenyl-2-(1-pyrrolidinyl)ethyl ether with thioacetic acid to form 4-ethylphenyl-2-(1-pyrrolidinyl)ethyl thioacetate. The final step involves the reaction of 4-ethylphenyl-2-(1-pyrrolidinyl)ethyl thioacetate with 2-amino-5,6,7,8-tetrahydrobenzothiophene-3-carboxylic acid to form this compound.
Scientific Research Applications
3-(4-ethylphenyl)-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has shown potential in scientific research as a modulator of dopamine receptors. Dopamine is a neurotransmitter that plays a role in motivation, reward, and pleasure. This compound has been shown to increase the release of dopamine in the brain, which may have implications for the treatment of neurological disorders such as Parkinson's disease and schizophrenia.
properties
Molecular Formula |
C24H27N3O2S2 |
---|---|
Molecular Weight |
453.6 g/mol |
IUPAC Name |
3-(4-ethylphenyl)-2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one |
InChI |
InChI=1S/C24H27N3O2S2/c1-2-16-9-11-17(12-10-16)27-23(29)21-18-7-3-4-8-19(18)31-22(21)25-24(27)30-15-20(28)26-13-5-6-14-26/h9-12H,2-8,13-15H2,1H3 |
InChI Key |
LUESZXULGGQHFL-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC(=O)N4CCCC4)SC5=C3CCCC5 |
Canonical SMILES |
CCC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC(=O)N4CCCC4)SC5=C3CCCC5 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.